Cas no 51760-21-5 (1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate
• CAS No: 51760-21-5
• Molecular Formula: C₁₀H₉O₄Br
• Molecular Weight: 273.08006
• MDL: MFCD00078709
• CID: 56083
• PubChem ID: 24845643

1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate Properties

Names and Identifiers

• Dimethyl 5-bromoisophthalate
• 5-Bromoisophthalic acid dimethyl ester
• dimethyl 5-bromobenzene-1,3-dicarboxylate
• 5-BROMO-ISOPHTHALIC ACID DIMETHYL ESTER
• 5-Bromoisophthalic Acid Dimethyl Ester
• 1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate
• DS-1835
• Dimethyl 5-bromoisophthalate, 97%
• FT-0601889
• AKOS000274971
• J-520364
• Dimethyl-5-bromoisophthalate
• Dimethyl 5-bromoisophthalate, 98%
• Dimethyl5-bromoisophthalate
• AC-12317
• Dimethyl 5-bromoisophthalate #
• AM84195
• 5-Bromoisophthalic acid, dimethyl ester
• EN300-7363682
• A929707
• SY026145
• 1,3-Benzenedicarboxylic acid, 5-bromo-, 1,3-dimethyl ester
• SCHEMBL184614
• CS-W008948
• dimethyl 5-bromoisophtalate
• dimethy 5-bromoisophthalate
• YSSJ01126
• 51760-21-5
• DTXSID9068667
• NS00032335
• Dimethyl 5-bromoisophthalate, >=98.0% (GC)
• CL9096
• EINECS 257-386-0
• Dimethyl 5-bromo-1,3-benzenedicarboxylate
• D4068
• 5-bromoisophthalic acid dimethylester
• MFCD00078709
• 1,3-Benzenedicarboxylic acid, 5-bromo-, dimethyl ester
• DB-009217
• Dimethyl 5-bromobenzene-1,3-dicarboxylate
• 5-Bromo-isophthalic acid dimethyl ester
• 5-Bromoisophthalic acid dimethyl
• DTXCID0041068
• 5-bromoisophthalic acid dimethyl ester
• Dimethyl-5-bromoisophtalate

• MDL： MFCD00078709
• InChIKey： QUJINGKSNJNXEB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9BrO4/c1-14-9(12)6-3-7(10(13)15-2)5-8(11)4-6/h3-5H,1-2H3
• SMILES： COC(=O)C1=CC(=CC(=C1)Br)C(=O)OC

Computed Properties

• Exact Mass: 271.96800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 271.968
• Heavy Atom Count: 15
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 2.02230
• PSA: 52.60000
• Refractive Index: 1.546
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 159°C/0.4mmHg(lit.)
• Melting Point: 87.0 to 91.0 deg-C
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Color/Form: powder
• Solubility: Insoluble
• Density: 1.505

1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S45
• Safety Instruction： S45
• Risk Phrases：R25
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301,H319
• Warning Statement： P301+P310,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 25
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters